Cas no 238402-21-6 (5,10,15-Tri(pentafluorophenyl)corrole)

• Product Name: 5,10,15-Tri(pentafluorophenyl)corrole
• CAS No: 238402-21-6
• MF: C₃₇H₉F₁₅N₄
• MW: 794.470220327377
• CID: 253815
• PubChem ID: 50878545
• Update Time: 2025-04-19

5,10,15-Tri(pentafluorophenyl)corrole Chemical and Physical Properties

Names and Identifiers

• 5,10,15-Tri(pentafluorophenyl)corrole
• 238402-21-6
• SCHEMBL1640968
• AKOS005145678
• 5,10,15-tris(2,3,4,5,6-pentafluorophenyl)-21H-corrin

• Inchi： 1S/C37H9F15N4/c38-23-20(24(39)30(45)35(50)29(23)44)17-11-3-1-9(53-11)10-2-4-12(54-10)18(21-25(40)31(46)36(51)32(47)26(21)41)14-6-8-16(56-14)19(15-7-5-13(17)55-15)22-27(42)33(48)37(52)34(49)28(22)43/h1-8,53H/b10-9-,17-11+,17-13+,18-12+,18-14+,19-15+,19-16+
• InChI Key： AVYBSXBGTRSCST-IXCVTHGBSA-N
• SMILES： FC1C(=C(C(=C(C=1C1C2C=CC(=C(C3C(=C(C(=C(C=3F)F)F)F)F)C3C=CC(=C(C4C(=C(C(=C(C=4F)F)F)F)F)C4C=CC(=C5C=CC=1N5)N=4)N=3)N=2)F)F)F)F |c:12,29,46,50|

Computed Properties

• Exact Mass: 794.05900
• Monoisotopic Mass: 794.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 56
• Rotatable Bond Count: 3
• Complexity: 2000
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.1A^2
• XLogP3: 9.6

Experimental Properties

• Color/Form: Not available
• PSA: 52.87000
• LogP: 6.58380
• Solubility: Not available